Cas no 137162-04-0 (Apigenen 7-O-beta-D-(2-acetyl)-pyranoglucuronic acid methyl ester)

137162-04-0 structure
Product name:Apigenen 7-O-beta-D-(2-acetyl)-pyranoglucuronic acid methyl ester
CAS No:137162-04-0
MF:C24H22O12
MW:502.424288272858
CID:2065436
Apigenen 7-O-beta-D-(2-acetyl)-pyranoglucuronic acid methyl ester Chemical and Physical Properties
Names and Identifiers
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- Apigenen 7-O-beta-D-(2-acetyl)-pyranoglucuronic acid methyl ester
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- Inchi: InChI=1S/C24H22O12/c1-10(25)33-22-20(30)19(29)21(23(31)32-2)36-24(22)34-13-7-14(27)18-15(28)9-16(35-17(18)8-13)11-3-5-12(26)6-4-11/h3-9,19-22,24,26-27,29-30H,1-2H3
- InChI Key: UIAVWDXUPQFAJB-UHFFFAOYSA-N
- SMILES: COC(=O)C1OC(Oc2cc(O)c3c(c2)oc(cc3=O)-c2ccc(O)cc2)C(OC(C)=O)C(O)C1O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 36
- XLogP3: 0.621
Apigenen 7-O-beta-D-(2-acetyl)-pyranoglucuronic acid methyl ester Related Literature
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Ping Zhang,Gedeng Ruan,Dong Shen RSC Adv., 2016,6, 66672-66681
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Yan Song,Xiaocha Wang,Wenbo Mi Phys. Chem. Chem. Phys., 2017,19, 7721-7727
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Eugene P. Petrov,Rafayel Petrosyan,Petra Schwille Soft Matter, 2012,8, 7552-7555
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Stephen Hanessian,Juan Pablo Maianti,Vu Linh Ly,Benoît Deschênes-Simard Chem. Sci., 2012,3, 249-256
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